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Compound of Interest

Compound Name: 6-Ethoxy-2-methylquinolin-4-ol
CAS No.: 15644-91-4
Cat. No.: B094252
Get Quote
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Executive Summary & Strategic Utility

The 2-methylquinolin-4-ol (also referred to as 4-hydroxy-2-methylquinoline or 4-quinolone) core
is a privileged structure in medicinal chemistry, serving as the foundational pharmacophore for
antimalarial, antiviral, and antibacterial agents.

The selection between the 6-Ethoxy and 6-Methoxy variants is rarely arbitrary; it is a calculated
decision based on lipophilicity modulation, metabolic stability, and steric fit within a target
binding pocket.

e 6-Methoxy-2-methylquinolin-4-ol: The "Classical" scaffold. Structurally analogous to the
quinine core, it offers balanced solubility and established metabolic pathways (O-
demethylation).

o 6-Ethoxy-2-methylquinolin-4-ol: The "Lipophilic" variant. Introduces a larger hydrophobic
bulk and increased LogP, often used to improve membrane permeability or probe the depth
of hydrophobic pockets in enzymes (e.g., kinases or oxidoreductases).
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Physicochemical & Structural Comparison

The subtle addition of a methylene group (-CHz-) in the ethoxy variant significantly alters the
physicochemical landscape of the molecule.

ble 1: C ive Physicachemical Profil

6-Methoxy-2- 6-Ethoxy-2- Impact on Drug
Property L L .
methylquinolin-4-ol methylquinolin-4-ol Design
Formula C11H11NO2 C12H13NO2 -
Marginal increase;
MW ( g/mol ) 189.21 203.24 unlikely to violate
Lipinski rules.
Critical: Ethoxy
increases lipophilicity,
enhancing passive
cLogP (Est.) ~1.8-2.1 ~2.3-2.6 diffusion across the

blood-brain barrier
(BBB) or parasitic
membranes.

Steric Volume

Low (Methoxy group)

Medium (Ethoxy

Ethoxy requires a
larger hydrophobic

pocket; may induce

rou
group) steric clash in tight
active sites.
H-Bond Donors 1 (OH/NH tautomer) 1 (OH/NH tautomer) Identical.
H-Bond Acceptors 2 (N, O-alkoxy) 2 (N, O-alkoxy) Identical.

Metabolic Liability

High (O-demethylation
by CYPs)

Medium/High (O-
dealkylation)

Ethoxy dealkylation is
generally slower than
methoxy, potentially

extending half-life (

).
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Synthetic Methodology: The Conrad-Limpach
Protocol

Both compounds are synthesized via the Conrad-Limpach cyclization, a robust method for
generating 4-hydroxyquinolines.[1][2][3] The critical control point is the thermodynamic
cyclization at high temperature to favor the 4-ol product over the kinetic 2-ol (Knorr) product.

Mechanism of Action

The reaction proceeds in two stages:[4]
e Condensation (Kinetic): Formation of a

-enamino ester (Schiff base) at low temperature.

e Cyclization (Thermodynamic): Thermal closure of the ring at high temperature (

250°C) to form the quinoline core.

Visualized Pathway (DOT Diagram)
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Figure 1: The Conrad-Limpach synthesis pathway.[1][3] High-temperature cyclization is
mandatory to secure the 4-hydroxy regioselectivity.

Experimental Protocol

Objective: Synthesis of 6-Ethoxy-2-methylquinolin-4-ol (Scale: 50 mmol). Note: Substitute p-
phenetidine with p-anisidine for the methoxy variant.

Reagents:
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p-Phenetidine (6.86 g, 50 mmol)

Ethyl acetoacetate (6.51 g, 50 mmol)

Acetic acid (Catalytic amount, 0.5 mL)

Benzene or Toluene (for Dean-Stark water removal)

Diphenyl ether (Dowtherm A) as high-boiling solvent.

Step-by-Step Workflow:

e Enamine Formation:

o Combine p-phenetidine, ethyl acetoacetate, and acetic acid in benzene (50 mL).

o Reflux with a Dean-Stark trap to remove water azeotropically. Monitor until theoretical
water volume (~0.9 mL) is collected.

o Evaporate benzene under reduced pressure to yield the oily
-enamino ester intermediate.
e Thermal Cyclization:
o Heat 30 mL of Diphenyl ether to 250°C in a heavy-walled flask.
o Add the

-enamino ester dropwise to the hot solvent. Caution: Rapid ethanol evolution will occur.

o Maintain temperature at 240-250°C for 15-20 minutes.
e Isolation:
o Cool the mixture to room temperature. The product often precipitates.

o Dilute with hexane or petroleum ether to force precipitation.
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o Filter the solid and wash extensively with hexane (to remove diphenyl ether) and acetone.
o Recrystallize from ethanol/DMF.

Validation Criteria:

e Melting Point: 6-Methoxy (~280°C dec); 6-Ethoxy (~265-270°C).

* NMR: Confirm loss of ethyl ester protons and appearance of quinoline aromatic signals.

Biological Activity & SAR Implications

The choice between Methoxy and Ethoxy dictates the molecule's interaction with biological
targets.

Antimicrobial & Antimalarial Potency

Both scaffolds mimic the core of Quinine and Chloroquine.

e Mechanism: These planar systems intercalate into DNA or inhibit heme polymerization in
Plasmodium parasites.

o Comparison:

o 6-Methoxy: The "Gold Standard" for antimalarial activity. The oxygen atom acts as a weak
H-bond acceptor.

o 6-Ethoxy: Often exhibits lower intrinsic potency against wild-type strains due to steric
hindrance preventing optimal

stacking. However, it is frequently explored in drug-resistant strains where the binding
pocket has mutated; the increased lipophilicity can also enhance uptake into the parasite's
food vacuole.

Antioxidant Activity
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The 4-hydroxyquinoline moiety possesses radical scavenging capabilities (phenolic-like

character).

Data Trend: 6-Ethoxy derivatives often show slightly higher antioxidant capacity in lipid
peroxidation assays. The ethyl chain acts as a better electron-donating group (inductive
effect +1) compared to methyl, slightly increasing electron density on the ring and stabilizing
the phenoxy radical formed during scavenging.

SAR Decision Matrix (DOT Diagram)
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Figure 2: Decision matrix for selecting the appropriate alkoxy-substituent based on therapeutic

goals.
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action and resistance." International Journal for Parasitology.

Disclaimer: This guide is for research purposes only. All synthesis reactions must be conducted
in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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